3-iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde

• IUPAC Name: 3-iodo-5-methoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde
• InChI: InChI=1S/C19H15IO3/c1-22-18-10-13(11-21)9-17(20)19(18)23-12-15-7-4-6-14-5-2-3-8-16(14)15/h2-11H,12H2,1H3
• InChI Key: DFNJYYLGDDWTJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)I)OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H15IO3
• Molecular Weight: 418.2 g/mol

Description

3-Iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde is an organic compound with the molecular formula C19H15IO3 and a molecular weight of 418.2251 g/mol . This compound is characterized by the presence of an iodine atom, a methoxy group, and a naphthylmethoxy group attached to a benzaldehyde core. It is used in various chemical research and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 3-iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde typically involves multiple steps, starting from readily available precursors. The reaction conditions often involve the use of solvents like methanol and catalysts such as methanesulfonic acid under reflux conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

3-Iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde involves its interaction with specific molecular targets and pathways. The presence of the iodine atom and methoxy groups can influence its reactivity and binding affinity to various biomolecules. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

3-Iodo-5-methoxy-4-(1-naphthylmethoxy)benzaldehyde can be compared with other similar compounds, such as:

3-Iodo-5-methoxy-4-(methoxymethoxy)benzaldehyde: This compound has a methoxymethoxy group instead of a naphthylmethoxy group, which can affect its reactivity and applications.

3-Iodo-5-methoxybenzaldehyde: This compound lacks the naphthylmethoxy group, making it less complex and potentially less versatile in certain applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.